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Compound of Interest

Compound Name: Lithium permanganate

Cat. No.: B088603

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the structural and physicochemical properties of
anhydrous lithium permanganate (LiMnOa4) and its trihydrate (LiMNnO4-3H20). Understanding
the structural distinctions between these two forms is crucial for their application in various
research and development fields, including their use as oxidizing agents and in the synthesis of
advanced materials. This document summarizes key structural data, outlines experimental
protocols for their synthesis and characterization, and visualizes their structural relationship.

Structural and Physicochemical Data Comparison

The primary difference between anhydrous and trihydrate lithium permanganate lies in the
presence of water molecules within the crystal lattice, which significantly influences their crystal
structure and properties.
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Property Anhydrous LiMnOa4 LiMnO4-3H20
Chemical Formula LiMnOa LiMnOa4:3H20
Molar Mass 125.87 g/mol 179.92 g/mol
Crystal System Orthorhombic[1] Hexagonal[2][3]
Space Group Cmcm[1] P63/mc[2][3]

Unit Cell Parameters

a=5727A b=8.938A, c=
5.766 A

a=7.794(1) A, c=5.427(1)
Al2]

Coordination Environment of
Li+

Octahedrally coordinated by
six oxygen atoms from

permanganate tetrahedra.[1]

Octahedrally coordinated by

six water molecules.[2]

Coordination Environment of

Mn7+

Tetrahedrally coordinated by

four oxygen atoms.[1]

Tetrahedrally coordinated by

four oxygen atoms.

Key Bond Lengths

Li-O: 2.11 A (x2), 2.20 A (x4);
Mn-O: 1.61 A (x2), 1.63 A (x2)
[1]

Li-O(H20): ~2.13 A[3]

Structural Insights

Anhydrous LiMnOa: In the anhydrous form, the lithium ions are directly coordinated to the

oxygen atoms of the permanganate (MnOa4~) tetrahedra, forming a more compact and rigid

structure. The LiOe octahedra share corners with six MnOa tetrahedra and edges with two other

LiOs octahedra.[1]

LiMnO4-3H20: The trihydrate form exhibits a distinctly different crystal lattice where the lithium

ions are surrounded by six water molecules, forming [Li(H20)s]* octahedral complexes.[2]

These hydrated lithium cations and the permanganate anions then arrange into a hexagonal

crystal structure. The water molecules play a critical role in stabilizing the crystal lattice through

hydrogen bonding.

Experimental Protocols
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Synthesis of Lithium Permanganate Trihydrate
(LIMNnO4-3H20)

A common method for the synthesis of lithium permanganate trinydrate involves the reaction
of a soluble lithium salt with a permanganate salt, followed by crystallization.

Procedure:

An aqueous solution of lithium sulfate (Li=SOa4) is prepared.

» A stoichiometric amount of an aqueous solution of barium permanganate (Ba(MnOQa)2) is
added to the lithium sulfate solution.

o The mixture is stirred, leading to the precipitation of insoluble barium sulfate (BaSOa).
» The precipitate is removed by filtration, yielding a solution of lithium permanganate.

e The resulting LiIMnOa4 solution is carefully concentrated by evaporation to induce
crystallization of the trihydrate form, LiMnOa4-3H20.

Synthesis of Anhydrous Lithium Permanganate (LIMnOa4)

Anhydrous lithium permanganate can be prepared by the controlled thermal dehydration of
the trihydrate form.

Procedure:
e Crystals of LiMNnOa4-3H20 are placed in a suitable container for heating.

o The sample is heated under a controlled atmosphere (e.g., dry inert gas flow or vacuum) to
facilitate the removal of water.

o The temperature is gradually increased to a point sufficient to drive off the water of
crystallization without decomposing the permanganate anion. It is important to note that
lithium permanganate decomposes violently at 199 °C.

Characterization
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X-ray Diffraction (XRD): Single-crystal or powder XRD is the primary technique used to
determine the crystal structure, space group, and unit cell dimensions of both the anhydrous
and trihydrate forms. The distinct diffraction patterns of the orthorhombic anhydrous and
hexagonal trinydrate phases allow for clear identification and phase purity analysis.

Structural Relationship and Dehydration Workflow

The relationship between the trihydrate and anhydrous forms of lithium permanganate is
primarily a dehydration process. This can be visualized as a workflow where the hydrated
crystal loses its water molecules under thermal treatment to yield the anhydrous crystal.

Dehydration of LiMnOa4-3H20

Starting Material

LiMNOa4-3H20
(Hexagonal Crystal)
[Li(H20)6]* MNOa4~

Process

Thermal Dehydration
(Heat, Vacuum/Inert Gas)

Produ:/ “Byproduct
Anhydrous LiMnOa
(Orthorhombic Crystal)
Li* MnOa~

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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between-anhydrous-and-trinydrate-limno4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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